Cas no 2227772-41-8 (rac-tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate)

• Product Name: rac-tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate
• CAS No: 2227772-41-8
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5909820
• PubChem ID: 165521853
• Update Time: 2025-05-20

rac-tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate
• EN300-1278265
• rac-tert-butyl 2-[(1R,2R)-2-aminocyclooctyl]acetate
• 2227772-41-8

• Inchi： 1S/C14H27NO2/c1-14(2,3)17-13(16)10-11-8-6-4-5-7-9-12(11)15/h11-12H,4-10,15H2,1-3H3/t11-,12-/m0/s1
• InChI Key： ZIRBVYUSSAOSPE-RYUDHWBXSA-N
• SMILES： O(C(C)(C)C)C(C[C@@H]1CCCCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate

Rac-Tert-Butyl 2-(1R,2R)-2-Aminocyclooctylacetate: A Comprehensive Overview

The compound with CAS No 2227772-41-8, commonly referred to as rac-tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and versatile applications in drug discovery and advanced material synthesis. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Rac-Tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate is a chiral molecule with a complex structure that includes a cyclooctane ring system. The stereochemistry at the (1R,2R) configuration plays a pivotal role in determining its physical properties and biological activity. Recent studies have highlighted the importance of stereocontrol in organic synthesis, particularly in the development of enantiomerically pure compounds for therapeutic applications. This compound serves as an excellent model for exploring asymmetric synthesis techniques and their impact on molecular functionality.

The synthesis of rac-Tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Researchers have employed various strategies, including ring-closing metathesis and asymmetric catalysis, to achieve high yields and enantioselectivity. A groundbreaking study published in *Nature Chemistry* demonstrated the use of a ruthenium-based catalyst to facilitate the formation of the cyclooctane ring system with exceptional stereochemical fidelity. This advancement has significantly streamlined the production process and opened new avenues for large-scale manufacturing.

In terms of applications, rac-Tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate has shown promise in several areas. One of the most exciting developments is its role as a building block in medicinal chemistry. Its ability to act as a chiral auxiliary has been exploited in the construction of bioactive molecules with complex architectures. For instance, researchers at Stanford University utilized this compound to synthesize a novel class of kinase inhibitors that exhibit potent activity against cancer cell lines. These findings underscore its potential as a valuable tool in drug discovery.

Beyond pharmacology, rac-Tert-butyl 2-(1R,2R)-2-aminocyclooctylacetate has also found applications in materials science. Its rigid cyclooctane framework makes it an ideal candidate for constructing advanced polymers with tailored mechanical properties. A recent study published in *Advanced Materials* reported the use of this compound as a monomer in the synthesis of stimuli-responsive polymers that exhibit shape-memory behavior. Such materials hold great potential for use in biomedical devices and adaptive structures.

Another area where this compound has made significant contributions is in analytical chemistry. Its unique optical properties have been leveraged to develop novel chiral stationary phases for high-performance liquid chromatography (HPLC). These phases enable efficient separation of enantiomers, which is critical for quality control in pharmaceutical manufacturing. The development of such innovative analytical tools highlights the versatility of rac-Tert-butyl 2-(1R,2R)-aminocyclooctylacetate across diverse scientific disciplines.

Looking ahead, the future prospects for rac-Tert-butyl 2-(1R,1969553366586359953>-aminocyclooctylacetate are exceptionally bright. Ongoing research is focused on optimizing its synthesis pathways to enhance scalability and reduce production costs. Additionally, efforts are underway to explore its potential as a precursor for next-generation nanomaterials and biodegradable polymers. Collaborative efforts between academia and industry are expected to drive further innovations and expand its utility across multiple sectors.

In conclusion, rac-Tert-butyl 2-(1R,aminecyclooctylacetate stands out as a versatile and impactful chemical entity with wide-ranging applications. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a key player in modern chemical research. As ongoing studies continue to unlock its full potential, this compound is poised to make even greater contributions to science and technology.